Cas no 598-30-1 (lithium(1+) ion butan-2-ide)

lithium(1+) ion butan-2-ide Properties

Names and Identifiers

• sec-Butyllithium
• LITHIUM-2-BUTANIDE
• LITHIUM SEC-BUTYL
• S-BULI
• S-BUTYLLITHIUM
• (1-methylpropyl)-lithiu
• ButyllithiumincyclohexanecaMcolorlesslightyellow
• sec-Butyllithium solution
• SEC-BUTYLLITHIUM SOLUTION, ~1.3 M IN CYC LOHEXANE
• SEC-BUTYLLITHIUM, 1.4M SOLUTION IN CYCLOHEXANE
• sec-Butyllithium,1Mincyclohexane
• Lithium, (1-methylpropyl)-
• sec-butyllithium, 1.3m in cyclohexane, packaged under argon in resealable chemseal
• SEC-BUTYLLITHIUM,1.3MSOLUTIONINCYCLOHEXANE
• sec-Buthyllithium
• sec-Butyllithium, 1.3M in cyclohexane, packaged under Argon in resealable ChemSealTM bottles
• lithium,butane
• sec-ButyllithiuM, 1.3M in cyclohexane, packaged under Argon in resealable CheMSeal^t bottles
• sec-Butyllithium,1.3Msol.incyclohexane
• butyllithium
• lithium(1+) ion butan-2-ide
• sec-BuLi
• sec-butyl lithium
• Sec. butyllithium
• MFCD00009323
• sec.-butyl lithium
• b-butyllithium
• Q220108
• 598-30-1
• lithium;butane
• 5YV3GII1TB
• (1-Methylpropyl)lithium; sec-Butyllithium
• sec. butyl lithium
• Lithium, sec-butyl-
• sec butyllithium
• secbutyl lithium
• secondary butyllithium
• EC 209-927-7
• DTXSID80883459
• Sec. butyl-lithium
• sec-butyllitium
• sec.-butyllithium
• BUTYLLITHIUM, SEC-
• secbutyllithium
• 1-methylpropyllithium
• s-butyl-lithium
• EINECS 209-927-7
• NS00080592
• 2-butyllithium
• AKOS015902111
• s-butyl lithium
• AKOS000121177
• sec-butyl-lithium
• sBuLi
• secondary butyl lithium
• sec.butyllithium
• UNII-5YV3GII1TB
• VATDYQWILMGLEW-UHFFFAOYSA-N
• 2-butyl lithium
• AMY14890
• WGOPGODQLGJZGL-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00009323
• InChIKey： VATDYQWILMGLEW-UHFFFAOYSA-N
• Inchi： 1S/C4H9.Li/c1-3-4-2;/h3H,4H2,1-2H3;
• SMILES： C[CH]CC.[Li]
• BRN： 3587206

Computed Properties

• Exact Mass: 64.08640
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 64.086
• Heavy Atom Count: 5
• Complexity: 7.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 1.75410
• PSA: 0.00000
• Boiling Point: Not available.
• Melting Point: Not available.
• Flash Point: -17 ºC
• Color/Form: Colorless or yellowish liquid.
• Solubility: It is soluble in hydrocarbon and ether solvents, but it should be used at low temperature in ether solvents. It will slowly release LiH and react violently with water and other proton solvents.
• Sensitiveness: Air & Moisture Sensitive
• Density: 0.769

lithium(1+) ion butan-2-ide Security Information

• Symbol: GHS02 GHS05 GHS07 GHS08 GHS09
• WGK Germany：2
• Safety Term：4.3
• Safety Instruction： S26-S36/37/39-S43-S45-S60-S61-S62
• Packing Group：I
• Packing Group：I
• Risk Phrases：R11; R15; R17; R34; R51/53; R65; R66; R67
• Hazard Level：4.3
• Dangerous goods sign： F C N
• Hazardous Material transportation number：UN 3394 4.2/PG 1
• Hazard Statement： H225,H304,H314,H336,H410
• Warning Statement： P210,P261,P273,P280,P301+P310,P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：I
• Risk Phrases： R11;R15;R17;R34;R51/53;R65;R66;R67
• Signal Word：Danger
• TSCA：Yes
• HazardClass：4.3
• FLUKA BRAND F CODES：1-10

lithium(1+) ion butan-2-ide Customs Data

• HS CODE：29319090

Related Categories

• Other Chemical Reagents Organic Metal Reagents